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Compound of Interest

Compound Name: Dicrotophos

Cat. No.: B1670484 Get Quote

Immediate Safety and Logistical Information for the Responsible Handling of Dicrotophos
Waste

Dicrotophos is a highly toxic organophosphate insecticide that requires meticulous handling

and disposal to mitigate risks to human health and the environment.[1][2] As an

acetylcholinesterase inhibitor, it poses significant health hazards upon exposure through

inhalation, ingestion, or skin contact.[1][2] This guide provides procedural, step-by-step

instructions for the proper disposal of dicrotophos, ensuring the safety of laboratory personnel

and compliance with regulatory standards.

Hazard Profile and Regulatory Status
Dicrotophos is classified as a Restricted Use Pesticide (RUP), meaning it can only be

purchased and used by certified applicators.[3] It is considered a hazardous waste, and its

disposal is regulated by federal, state, and local authorities.[4] Improper disposal of

dicrotophos is a violation of federal law.[2] It is crucial to prevent dicrotophos from entering

groundwater, water courses, or sewage systems.[5]
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Hazard Classification Description Source

Acute Toxicity (Oral) Fatal if swallowed. [6]

Acute Toxicity (Dermal) Fatal in contact with skin. [6]

Acute Toxicity (Inhalation) Toxic or fatal if inhaled. [5][6]

Environmental Hazard
Very toxic to aquatic life with

long-lasting effects.
[6]

Physical Hazard
Highly flammable liquid and

vapor (in some formulations).
[5]

Step-by-Step Disposal Procedures
The primary principle for dicrotophos disposal is that it must not be disposed of with

household or general laboratory trash.[5] Disposal must be conducted through an approved

waste disposal plant or a licensed hazardous waste contractor.[7]

1. Waste Identification and Segregation:

Clearly label all waste containers with "Hazardous Waste: Dicrotophos."

Keep dicrotophos waste separate from other chemical waste streams to avoid unintended

reactions.

Store waste in its original container or a compatible, tightly sealed container.[6]

2. Handling and Personal Protective Equipment (PPE):

Always handle dicrotophos waste in a well-ventilated area or under a chemical fume hood.

Wear appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.[8]

A lab coat or protective clothing.
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Respiratory protection may be necessary depending on the form of the waste and the

potential for aerosol generation.

3. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.[4]

For small spills, absorb the material with sand or other non-combustible absorbent material

and place it into a sealed container for disposal.[4][8]

Use non-sparking tools if the dicrotophos formulation is flammable.[5]

Ventilate the area and wash the spill site after material pickup is complete.

4. Disposal of Empty Containers:

An empty pesticide container can be as hazardous as a full one due to residual contents.[9]

Properly rinsed containers may be disposed of in a sanitary landfill if local regulations permit.

[7] The recommended procedure is triple-rinsing:[9][10]

Empty the container into the spray tank and allow it to drain for 30 seconds.[10]

Fill the container one-quarter full with water, cap it, and shake for 30 seconds. Pour the

rinsate into the spray tank.[9][10]

Repeat this rinsing process two more times.[9][10]

Puncture the container to prevent reuse.[7]

The rinsate should be used as part of a pesticide application according to the label

instructions or disposed of as hazardous waste.[9][11] Do not pour rinsate down the drain.[9]

[11]

5. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of dicrotophos waste.
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If your institution does not have an EHS office, contact a licensed hazardous waste disposal

company.[7]

You can also check with your local solid waste management agency for information on

household hazardous waste collection programs that may accept pesticides from certain

generators.[7][9][11]

Experimental Protocols Cited
This document provides procedural guidance for disposal and does not cite specific

experimental protocols. The disposal procedures are based on safety data sheets and

regulatory guidelines.

Logical Workflow for Dicrotophos Disposal
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Caption: Decision workflow for the proper disposal of dicrotophos waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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